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Compound of Interest

1-(Difluoromethyl)cyclopropane-1-
Compound Name:
carboxylic acid

Cat. No.: B1429383

In the landscape of medicinal chemistry, the strategic incorporation of fluorine-containing motifs
is a cornerstone of rational drug design. These elements are prized for their ability to modulate
key pharmacokinetic and pharmacodynamic properties, including metabolic stability,
lipophilicity, and binding affinity.[1][2] Among these motifs, the 1-
(difluoromethyl)cyclopropane-1-carboxylic acid scaffold has emerged as a particularly
valuable building block. The difluoromethyl (CF2H) group, acting as a lipophilic hydrogen-bond
donor, combined with the conformational rigidity of the cyclopropane ring, offers a unique tool
for chemists to optimize molecular architectures.[1] This guide provides an in-depth overview of
the commercial landscape, technical specifications, handling protocols, and strategic
applications of this important reagent for researchers and drug development professionals. The
presence of the difluoromethyl-substituted cyclopropane ring in FDA-approved antiviral drugs
such as glecaprevir and voxilaprevir underscores its significance and utility in creating potent
therapeutic agents.[1]

Physicochemical Properties and Specifications

1-(Difluoromethyl)cyclopropane-1-carboxylic acid is a stable, solid compound at room
temperature. Understanding its fundamental properties is critical for its effective use in
synthesis and for ensuring accurate experimental design. The compound is typically supplied
as an off-white to light yellow solid.[3]
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Property Value Source(s)

CAS Number 1314397-71-1 [4][5][6]

Molecular Formula CsHeF20:2 516171

Molecular Weight 136.10 g/mol [4151617]
1-

Synonyms (difluoromethyl)cyclopropanec [4115]

arboxylic acid

Typical Purity =95% [41[5]
Physical Form Solid (4]
Boiling Point 198.8 + 15.0 °C (Predicted) [3114]
Storage Temperature 2-8°C [31141(5]
InChiKey WVZJIZPVSPHHGPJ- 3141061

UHFFFAOYSA-N

Commercial Procurement and Supplier Overview

The accessibility of this reagent from qualified commercial suppliers is crucial for seamless
research and development workflows. Several reputable chemical suppliers offer 1-
(difluoromethyl)cyclopropane-1-carboxylic acid, typically for research and development
purposes only.[7] When selecting a supplier, researchers should consider not only price but
also purity, available quantities, lead times, and the quality of accompanying documentation
such as Certificates of Analysis (CoA) and Safety Data Sheets (SDS).
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. Available .
Supplier . Purity Notes
Quantities
) ) Ships from an Aldrich
Sigma-Aldrich 100 mg, 250 mg, 1 g 95%
Partner.[4]
S Varies (Catalog -~ Provides detailed
AK Scientific, Inc. Not specified
#8498DT) SDS.[7]
Offers custom
Varies (Cat. No. CS- synthesis and
ChemScene >95% ]
0094849) commercial
production services.[5]
S 100 mg pack (via B For Research Use
Apollo Scientific ) Not specified
Kyberlife) Only.[8]

Note: Lists the isomer

2-
Varies (CAS 1314960- -~ )
BLD Pharm 20-7) Not specified (Difluoromethyl)cyclop
ropane-1-carboxylic

acid.[9]

Researchers should always verify the specific isomer and CAS number with the supplier before
purchase.

Workflow for Procurement and Laboratory
Integration

The process of acquiring and utilizing a specialized chemical reagent like 1-
(difluoromethyl)cyclopropane-1-carboxylic acid requires careful planning and adherence to
safety protocols. The following diagram illustrates a typical workflow from supplier evaluation to
experimental application.
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Phase 1: Procurement
Identify Project Need
(e.g., Scaffold for Inhibitor Synthesis)

\

Search Suppliers
(Sigma-Aldrich, AK Scientific, etc.)

\

Evaluate Suppliers
(Purity, Cost, Availability, Documentation)

\

Place Purchase Order

Phase 2: Receiviing & Handling
Receive Shipment
(Verify Compound & Quantity)
Y
Review Safety Data Sheet (SDS)
(Understand Hazards & PPE)

Y
[ Log into Chemical Inventoryj

Y
Store Appropriately
(2-8°C, Tightly Sealed)

T

Phase 3: Expérimental Use

Plan Experiment
(e.g., Amide Coupling, Esterification)

Prepare Workspace
(Chemical Fume Hood, PPE)

Execute Synthesis

Analyze Product
(NMR, LC-MS, HPLC)

Click to download full resolution via product page

Caption: Workflow from procurement to experimental use.
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Critical Safety and Handling Protocols

1-(Difluoromethyl)cyclopropane-1-carboxylic acid is classified as a hazardous substance
and requires careful handling to minimize risk.[6][7] Adherence to established safety protocols
IS mandatory.

GHS Hazard Classification:

H302: Harmful if swallowed.[4][6][7]

H315: Causes skin irritation.[4][6][7]

H319: Causes serious eye irritation.[4][6][7]

H335: May cause respiratory irritation.[4][6][7]
Protocol for Safe Handling:

e Engineering Controls: Always handle this compound within a certified chemical fume hood to
keep airborne concentrations low.[7][10] Ensure a safety shower and eyewash fountain are
readily accessible.[7][11]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[10][12]

o Skin Protection: Wear compatible, chemical-resistant gloves and a lab coat or other
protective clothing to prevent skin exposure.[10][11]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[10][11]

+ Handling Practices: Avoid breathing dust, fumes, or vapors.[7][12] Do not eat, drink, or
smoke when using this product.[7] Wash hands and any exposed skin thoroughly after
handling.[7][11] Minimize dust generation and accumulation.[7]
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» Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area.[7][11]
Keep away from incompatible materials such as strong oxidizing agents and strong bases,
as well as sources of ignition.[10]

First Aid Measures:

« If Inhaled: Remove the person to fresh air and keep them at rest in a position comfortable for
breathing.[7][10]

« If on Skin: Immediately flush skin with plenty of soap and water for at least 15 minutes while
removing contaminated clothing.[7][10]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[7][10]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor
immediately.[7][10]

Conclusion

1-(Difluoromethyl)cyclopropane-1-carboxylic acid is a powerful and strategically important
building block for modern pharmaceutical and agrochemical research. Its unique electronic and
steric properties provide a valuable tool for optimizing lead compounds. While readily available
from several commercial suppliers, its hazardous nature necessitates strict adherence to safety
and handling protocols. By understanding its properties, sourcing it from reputable vendors,
and integrating it into workflows with a safety-first mindset, researchers can effectively leverage
this compound to advance their discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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